2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(2,4-dimethoxyphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C16H16O4/c1-10-5-4-6-13(15(10)16(17)18)12-8-7-11(19-2)9-14(12)20-3/h4-9H,1-3H3,(H,17,18)
• InChI Key: LRZWZJQQCXKTHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=C(C=C2)OC)OC)C(=O)O
• Molecular Formula: C16H16O4
• DSSTOX Substance ID: DTXSID70690790
• Molecular Weight: 272.29 g/mol
• CAS RN: 1261978-06-6

Description

2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% (2,4-DMPBA) is a chemical compound belonging to the class of aromatic carboxylic acids. It is a white crystalline solid that is insoluble in water and has a melting point of 118-120°C. 2,4-DMPBA has been used in various scientific research applications due to its unique properties, and is a widely used reagent in chemical synthesis.

Scientific Research Applications

2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% has a wide range of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including the synthesis of carboxylic acids, amides, and esters. It has also been used as a catalyst in organic reactions, as well as in the synthesis of polymers. Additionally, 2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% has been used in the synthesis of pharmaceuticals and other biologically active compounds.

Mechanism of Action

2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% acts as a catalyst in various organic reactions due to its ability to form strong hydrogen bonds with other molecules. This allows it to facilitate the formation of new bonds between molecules, leading to the formation of new compounds.
Biochemical and Physiological Effects
2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, as well as to have anti-inflammatory and analgesic properties. Additionally, 2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% has been found to have anticonvulsant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is also stable at room temperature. Additionally, it has a low toxicity, making it a safe reagent to use in experiments. However, 2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% is insoluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are many potential future directions for research involving 2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95%. One potential application is in the synthesis of polymers and other materials. Additionally, further research could be conducted into the biochemical and physiological effects of 2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95%, as well as its potential use as a therapeutic agent. Additionally, further research could be conducted on the mechanism of action of 2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95%, as well as its potential uses in other organic reactions. Finally, further research could be conducted into the potential applications of 2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% in the synthesis of pharmaceuticals and other biologically active compounds.

Synthesis Methods

2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95% can be synthesized using a variety of methods. One common method involves the reaction of 2,4-dimethoxybenzaldehyde with methylmagnesium bromide in tetrahydrofuran (THF) to form a Grignard reagent, which is then reacted with carbon dioxide to yield 2-(2,4-Dimethoxyphenyl)-6-methylbenzoic acid, 95%. This method is simple, efficient, and cost-effective.